N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide

• IUPAC Name: N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C20H19ClN4O2S/c1-12-17(28-20(23-12)14-4-2-3-5-15(14)21)10-22-18(26)11-25-19(27)9-8-16(24-25)13-6-7-13/h2-5,8-9,13H,6-7,10-11H2,1H3,(H,22,26)
• InChI Key: VKOCROJZXGRHOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2Cl)CNC(=O)CN3C(=O)C=CC(=N3)C4CC4
• Molecular Formula: C20H19ClN4O2S
• Molecular Weight: 414.9 g/mol

Description

The compound appears to contain several notable functional groups, including a thiazole ring and a pyridazine ring. Thiazole is a heterocyclic compound that consists of a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. Pyridazine is a six-membered ring with two nitrogen atoms and four carbon atoms. These structures are often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as Fourier-transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information about the types of bonds present in the molecule and the arrangement of its atoms.

Mechanism of Action

The biological activity of this compound would depend on its specific structure and the target it interacts with. For example, many thiazole derivatives have been found to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.